Cas no 1806781-83-8 (Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1806781-83-8
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4812173
• Update Time: 2025-05-20

Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H6BrF2NO2/c1-14-8(13)4-2-6(7(10)11)12-3-5(4)9/h2-3,7H,1H3
• InChI Key： ZESQYCIYUQHJMA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate

Methyl 5-Bromo-2-(Difluoromethyl)Pyridine-4-Carboxylate: A Comprehensive Overview

The compound Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806781-83-8) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 5, a difluoromethyl group at position 2, and a methyl ester group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antiviral agents, where the bromine and difluoromethyl groups contribute to enhanced stability and bioavailability. Additionally, the methyl ester group facilitates further functionalization, enabling the creation of derivatives with tailored pharmacological profiles.

In the field of agrochemistry, Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate has been investigated as a building block for herbicides and insecticides. Its ability to undergo various transformations, such as hydrolysis and coupling reactions, makes it an ideal candidate for designing compounds with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have also focused on optimizing the synthesis pathways of this compound to minimize waste and energy consumption.

The synthesis of Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate typically involves multi-step processes that require precise control over reaction conditions. Key steps include the bromination of pyridine derivatives, followed by the introduction of the difluoromethyl group through nucleophilic substitution or electrophilic addition. The final step involves esterification to introduce the methyl carboxylate group. Researchers have reported several methods to enhance the yield and purity of this compound, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates.

From a structural perspective, Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate exhibits interesting electronic properties due to the electron-withdrawing effects of the bromine and difluoromethyl groups. These effects influence the compound's reactivity in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. Recent computational studies have provided deeper insights into the electronic distribution within the molecule, aiding in the design of more efficient synthetic routes.

In terms of applications, Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it suitable for developing materials with enhanced mechanical and thermal properties. Furthermore, its fluorinated substituents contribute to improved resistance against UV degradation and chemical corrosion.

Looking ahead, ongoing research aims to explore the potential of Methyl 5-bromo-2-(difluoromethyl)pyridine-4-carboxylate in emerging areas such as nanotechnology and drug delivery systems. By leveraging its unique structural features, scientists are working on developing innovative solutions that address challenges in these fields. For instance, its use as a ligand in metalloorganic frameworks (MOFs) has been proposed for applications in gas storage and catalysis.

In conclusion, Methyl 5-bromo-2-(difluoromethy l)pyridine-4-carboxylate (CAS No. 1806781-83-8) is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an even more pivotal role in driving innovation across various sectors.